Cas no 7490-58-6 (3,4-Diazabicyclo[4.2.0]octa-1,3,5-triene)

• Product Name: 3,4-Diazabicyclo[4.2.0]octa-1,3,5-triene
• CAS No: 7490-58-6
• MF: C₆H₆N₂
• MW: 106.125240802765
• CID: 578763
• PubChem ID: 53439847
• Update Time: 2025-04-19

3,4-Diazabicyclo[4.2.0]octa-1,3,5-triene Chemical and Physical Properties

Names and Identifiers

• 3,4-Diazabicyclo[4.2.0]octa-1,3,5-triene
• 4,5-Cyclobutenopyridazine
• DTXSID10702189
• 7490-58-6

• Inchi： 1S/C6H6N2/c1-2-6-4-8-7-3-5(1)6/h3-4H,1-2H2
• InChI Key： WRNJKULOBPDRKO-UHFFFAOYSA-N
• SMILES： N1C=C2C(=CN=1)CC2

Computed Properties

• Exact Mass: 106.05318
• Monoisotopic Mass: 106.053098200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 80.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• PSA: 25.78